Cas no 2228913-37-7 (1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228913-37-7
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 6082905
• PubChem ID: 165651389
• Update Time: 2025-05-22

1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carbaldehyde
• 2228913-37-7
• EN300-1822863

• Inchi： 1S/C10H9FO2/c11-9-5-7(13)1-2-8(9)10(6-12)3-4-10/h1-2,5-6,13H,3-4H2
• InChI Key： FJVRBQQSJQNOOA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(C=O)CC1)O

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carbaldehyde

Recent Advances in the Study of 1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carbaldehyde (CAS: 2228913-37-7)

The compound 1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carbaldehyde (CAS: 2228913-37-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carbaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. The presence of the cyclopropane ring and the fluorine substituent on the phenyl ring contributes to its stability and ability to interact with biological targets. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key advancements in the study of this compound is its application in the synthesis of targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carbaldehyde exhibit potent inhibitory activity against specific oncogenic kinases. The study utilized computational modeling and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization.

In addition to its anticancer potential, recent research has also explored the compound's utility in neurodegenerative disease models. A preprint article from BioRxiv (2024) reported that 1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carbaldehyde derivatives could modulate protein aggregation pathways implicated in Alzheimer's disease. The findings suggest that this compound may serve as a lead structure for developing neuroprotective agents.

The synthesis of 1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carbaldehyde has also seen methodological improvements. A recent publication in Organic Letters (2024) described a more efficient and scalable route to produce this compound, addressing previous challenges related to yield and purity. The new synthetic protocol employs greener solvents and catalysts, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carbaldehyde (CAS: 2228913-37-7) represents a versatile and pharmacologically relevant compound with broad potential in drug discovery. Continued research into its derivatives and mechanisms will likely yield significant contributions to the treatment of cancer, neurodegenerative diseases, and other conditions.